6-Cyano-N-[1-[(4-methoxyphenyl)methyl]-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide

• IUPAC Name: 6-cyano-N-[1-[(4-methoxyphenyl)methyl]-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H18N4O3/c1-26-16-6-2-13(3-7-16)12-23-9-8-17(19(23)25)22-18(24)14-4-5-15(10-20)21-11-14/h2-7,11,17H,8-9,12H2,1H3,(H,22,24)
• InChI Key: VOXSOIVYPRGPIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCC(C2=O)NC(=O)C3=CN=C(C=C3)C#N
• Molecular Formula: C19H18N4O3
• Molecular Weight: 350.4 g/mol

Description

The compound “6-Cyano-N-[1-[(4-methoxyphenyl)methyl]-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide” is a heterocyclic compound. Heterocyclic compounds are a class of organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are often seen in a wide variety of applications including pharmaceuticals and materials science.

Synthesis Analysis

The synthesis of such compounds often involves the use of cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles. Cyanoacetohydrazides are versatile and convenient intermediates for the synthesis of a wide variety of heterocyclic compounds. They can act as both an N- and C-nucleophile, and upon treatment with various reactants, attack can take place at multiple sites. The synthesis of cyanoacetamides may be carried out in several ways, including the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates.

Chemical Reactions Analysis

The chemical reactivity of such compounds is often explored through their interactions with various reactants. For instance, cyanoacetic acid hydrazide can react with numerous reactants (nucleophiles and electrophiles) to synthesize a variety of polyfunctional heterocyclic compounds of biological interest.

Mechanism of Action

While the specific mechanism of action for “6-Cyano-N-[1-[(4-methoxyphenyl)methyl]-2-oxopyrrolidin-3-yl]pyridine-3-carboxamide” is not available, similar compounds have been found to inhibit certain biological processes. For example, apixaban, a similar compound, acts as a competitive inhibitor of activated factor X (FXa), indicating that it binds in the active site.

Future Directions

The future directions in the study of such compounds could involve further exploration of their synthesis, reactivity, and potential applications. For instance, the application of cyanoacetohydrazides in heterocyclic synthesis via different types of reaction, including cyclocondensation and cyclization, could be further explored. Additionally, their potential in evolving better chemotherapeutic agents could be investigated.